2-(5-Oxoazepan-4-yl)acetic acid

• IUPAC Name: 2-(5-oxoazepan-4-yl)acetic acid
• InChI: InChI=1S/C8H13NO3/c10-7-2-4-9-3-1-6(7)5-8(11)12/h6,9H,1-5H2,(H,11,12)
• InChI Key: HYUYNAOBWCHKQV-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC(=O)C1CC(=O)O
• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol
• CAS No.: 1305208-18-7

Description

2-(5-Oxoazepan-4-yl)acetic acid is a bicyclic organic compound featuring a seven-membered azepane ring with a ketone group at position 5 and an acetic acid moiety at position 4.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-(5-Oxoazepan-4-yl)acetic acid with key analogs from the evidence, focusing on structural features, synthesis, and biological activities.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Structural Features	Biological Activity	Synthesis Method	Reference
2-(5-Oxoazepan-4-yl)acetic acid (Hypothetical)	C₈H₁₃NO₃	171.19 g/mol	Azepane ring, 5-ketone, 4-acetic acid	Not reported	Not specified	N/A
2-(5-((5-(4-Chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid	C₁₆H₁₁ClN₂O₃S₂	402.86 g/mol	Thiazolidinone core, furan substituent	Cytotoxic (leukemia cells), apoptosis induction	Condensation of thiazolidinone with substituted furan
2-[(2Z)-4-oxo-3-phenyl-2-[(4H-1,2,4-triazol-4-yl)imino]-1,3-thiazolidin-5-yl]acetic acid	C₁₃H₁₁N₅O₃S	317.32 g/mol	Thiazolidinone-triazole hybrid	Antimicrobial (moderate to strong inhibition)	Heterocyclization with dicarbonyl compounds
2-(3-Bromo-4-methoxyphenyl)acetic acid	C₉H₉BrO₃	257.07 g/mol	Brominated phenyl, methoxy, acetic acid	Intermediate in natural product synthesis (e.g., Combretastatin A-4)	Regioselective bromination in acetic acid
{2-[(5-Oxoprolyl)amino]-1,3-thiazol-4-yl}acetic acid	C₁₀H₁₃N₃O₄S	271.29 g/mol	Thiazole-oxoproline hybrid	Not explicitly stated (potential peptide mimic)	Amide coupling of thiazole with oxoproline

Key Insights from Comparative Analysis:

Structural Complexity and Reactivity: The azepane ring in 2-(5-Oxoazepan-4-yl)acetic acid provides a larger, more flexible scaffold compared to the rigid thiazolidinone or phenyl rings in analogs. This flexibility may influence its binding affinity in biological systems . The ketone group at position 5 could participate in hydrogen bonding or serve as a site for further functionalization, akin to the thiazolidinone’s 4-oxo group in .

Synthesis Strategies: Thiazolidinone derivatives (e.g., ) are synthesized via condensation or heterocyclization reactions, achieving yields >70% under mild conditions . Brominated phenylacetic acid () is synthesized via regioselective bromination in acetic acid, highlighting the role of solvent in directing substituent placement .

Biological Activity: Thiazolidinone-acetic acid hybrids () exhibit cytotoxicity (IC₅₀ < 10 µM in leukemia cells) and antimicrobial activity, attributed to their electron-withdrawing groups and planar aromatic systems . The bromophenyl analog () lacks direct bioactivity but serves as a critical intermediate in synthesizing anticancer agents like Combretastatin A-4 .

Potential Applications of 2-(5-Oxoazepan-4-yl)acetic Acid: Hypothetically, its azepane ring could enhance membrane permeability compared to smaller heterocycles. The acetic acid moiety may enable conjugation with bioactive molecules, similar to strategies used in for peptide-based therapeutics .